Cas no 1361903-05-0 (2'-Chloro-2,4-dichloro-4'-difluoromethyl-biphenyl)

• Product name: 2'-Chloro-2,4-dichloro-4'-difluoromethyl-biphenyl
• CAS No: 1361903-05-0
• MF: C₁₃H₇Cl₃F₂
• MW: 307.550487756729
• CID: 5000022

2'-Chloro-2,4-dichloro-4'-difluoromethyl-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-Chloro-2,4-dichloro-4'-difluoromethyl-biphenyl

• Inchi： 1S/C13H7Cl3F2/c14-8-2-4-10(12(16)6-8)9-3-1-7(13(17)18)5-11(9)15/h1-6,13H
• InChI Key： FXTWWDOIKXWWOR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)F)C=CC=1C1C=CC(=CC=1Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 275
• XLogP3: 6.3
• Topological Polar Surface Area: 0

Additional information on 2'-Chloro-2,4-dichloro-4'-difluoromethyl-biphenyl

Professional Introduction to Compound with CAS No. 1361903-05-0 and Product Name: 2'-Chloro-2,4-dichloro-4'-difluoromethyl-biphenyl

The compound with the CAS number 1361903-05-0 and the product name 2'-Chloro-2,4-dichloro-4'-difluoromethyl-biphenyl represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in various scientific domains.

At the core of this compound's appeal lies its biphenyl backbone, which is a well-known scaffold in medicinal chemistry. The biphenyl structure is highly versatile, allowing for a wide range of modifications that can fine-tune its biological activity. In the case of 2'-Chloro-2,4-dichloro-4'-difluoromethyl-biphenyl, the introduction of chlorine and fluorine atoms at specific positions on the biphenyl ring introduces unique electronic and steric properties. These modifications are critical in determining the compound's reactivity and its interaction with biological targets.

Recent studies have highlighted the importance of halogenated biphenyls in drug discovery. Halogens, such as chlorine and fluorine, are frequently incorporated into pharmaceutical compounds due to their ability to enhance binding affinity and metabolic stability. The presence of multiple halogen atoms in 2'-Chloro-2,4-dichloro-4'-difluoromethyl-biphenyl suggests that it may exhibit strong binding interactions with biological receptors, making it a promising candidate for further investigation.

One of the most intriguing aspects of this compound is its potential role in the development of novel therapeutic agents. The structural features of 2'-Chloro-2,4-dichloro-4'-difluoromethyl-biphenyl align well with the requirements for molecules that can modulate biological pathways associated with various diseases. For instance, research has shown that biphenyl derivatives can exhibit anti-inflammatory, antiviral, and anticancer properties. The specific arrangement of chlorine and fluorine atoms in this compound may enhance its efficacy in these areas.

In addition to its therapeutic potential, 2'-Chloro-2,4-dichloro-4'-difluoromethyl-biphenyl has also been explored for its applications in materials science. The unique electronic properties induced by the halogen atoms make this compound a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and organic photovoltaics (OPVs). The ability to fine-tune these properties through structural modifications offers a pathway to developing next-generation materials with enhanced performance.

The synthesis of 2'-Chloro-2,4-dichloro-4'-difluoromethyl-biphenyl presents an interesting challenge from a chemical perspective. The introduction of multiple halogen atoms requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to achieve these conditions more efficiently, paving the way for large-scale production and further exploration of this compound's properties.

From a regulatory standpoint, compounds like 2'-Chloro-2,4-dichloro-4'-difluoromethyl-biphenyl must undergo rigorous testing to ensure their safety and efficacy before they can be approved for use in pharmaceutical or industrial applications. This involves comprehensive toxicological studies to assess potential side effects and environmental impact. The growing body of research on halogenated biphenyls provides valuable data that can inform these assessments and help ensure that such compounds are used responsibly.

The future prospects for 2'-Chloro-2,4-dichloro-4'-difluoromethyl-biphenyl are bright, with ongoing research expected to uncover new applications and refine existing ones. Collaborative efforts between chemists, biologists, and material scientists will be crucial in translating this compound's potential into tangible benefits for society. As our understanding of molecular interactions continues to evolve, compounds like 2'-Chloro-2,4-dichloro-4'-difluoromethyl-biphenyl are poised to play a pivotal role in shaping the future of medicine and materials science.